Cas no 2172530-55-9 (tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2172530-55-9
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• CID: 6502640
• PubChem ID: 165795913
• Update Time: 2025-10-29

tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate
• 2172530-55-9
• EN300-1456285

• Inchi： 1S/C12H17BrN2O2S/c1-12(2,3)17-10(16)8-5-14-4-7(8)9-6-18-11(13)15-9/h6-8,14H,4-5H2,1-3H3
• InChI Key： IAOAIIGSZISIEU-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.01941g/mol
• Monoisotopic Mass: 332.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate

Professional Introduction to Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate (CAS No. 2172530-55-9)

Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172530-55-9, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural composition of this molecule, featuring a tert-butyl group, a pyrrolidine ring system, and an ester functional group linked to a thiazole moiety, contributes to its distinctive chemical and pharmacological properties.

The presence of the 2-bromo-1,3-thiazol-4-yl substituent is particularly noteworthy, as brominated thiazole derivatives have been extensively studied for their potential applications in drug discovery. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in this compound not only enhances its reactivity but also influences its interactions with biological targets, making it a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate has emerged as a compound of interest due to its ability to modulate key enzymatic and cellular processes. Specifically, studies have indicated that this molecule may interfere with the activity of enzymes involved in cancer cell proliferation and survival. The pyrrolidine ring system is known to interact with protein binding pockets, which can lead to the development of potent and selective inhibitors.

The ester functionality in the molecule provides a site for further chemical modification, allowing researchers to explore diverse structural analogs with enhanced pharmacological profiles. This flexibility has enabled the synthesis of several derivatives that exhibit improved solubility, bioavailability, and target specificity. Such modifications are crucial in the drug development process, as they can significantly influence the efficacy and safety of potential therapeutic agents.

One of the most compelling aspects of Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate is its potential application in addressing unmet medical needs. Current research suggests that this compound may have therapeutic relevance in the treatment of neurological disorders. The interaction between the thiazole moiety and specific neurotransmitter receptors has been explored in preclinical studies, demonstrating its ability to modulate neuronal signaling pathways. This finding opens up new avenues for the development of novel neuroprotective agents.

The compound's structural features also make it an attractive candidate for investigating mechanisms of drug resistance. In cancer therapy, for instance, understanding how tumors develop resistance to existing treatments is crucial for developing more effective strategies. Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate has been shown to interact with resistance-related proteins, potentially reversing or preventing drug resistance mechanisms. This capability is particularly significant in the context of targeted cancer therapies.

The synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. Researchers have employed state-of-the-art methodologies to ensure high yield and purity, which are essential for downstream biological evaluations. The use of computational chemistry tools has also played a pivotal role in predicting the biological activity and optimizing the structure of this molecule.

In conclusion, Tert-butyl 4-(2-bromo-1,3-thiazol-4-yl)pyrrolidine-3-carboxylate (CAS No. 2172530-55-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.